Cas no 1806531-13-4 (4-Hydrazinyl-2-methoxymandelic acid)

4-Hydrazinyl-2-methoxymandelic acid is a specialized organic compound featuring a hydrazinyl group and a methoxy-substituted mandelic acid backbone. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly for the preparation of hydrazide derivatives and other functionalized compounds. The presence of both hydrazine and carboxylic acid moieties allows for versatile reactivity, enabling applications in pharmaceutical research and fine chemical synthesis. The methoxy group enhances solubility and stability, facilitating handling in various reaction conditions. This compound is particularly useful in the development of bioactive molecules, where its structural motifs can be leveraged for targeted modifications.
4-Hydrazinyl-2-methoxymandelic acid structure
1806531-13-4 structure
Product Name:4-Hydrazinyl-2-methoxymandelic acid
CAS No:1806531-13-4
MF:C9H12N2O4
MW:212.202582359314
CID:4939407
Update Time:2025-05-20

4-Hydrazinyl-2-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydrazinyl-2-methoxymandelic acid
    • Inchi: 1S/C9H12N2O4/c1-15-7-4-5(11-10)2-3-6(7)8(12)9(13)14/h2-4,8,11-12H,10H2,1H3,(H,13,14)
    • InChI Key: RALLOFAEEXSJMD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1C(C(=O)O)O)NN

Computed Properties

  • Exact Mass: 212.07970687 g/mol
  • Monoisotopic Mass: 212.07970687 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 212.20
  • XLogP3: -2.2
  • Topological Polar Surface Area: 105

4-Hydrazinyl-2-methoxymandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015027676-250mg
4-Hydrazinyl-2-methoxymandelic acid
1806531-13-4 97%
250mg
480.00 USD 2021-06-17
Alichem
A015027676-500mg
4-Hydrazinyl-2-methoxymandelic acid
1806531-13-4 97%
500mg
815.00 USD 2021-06-17
Alichem
A015027676-1g
4-Hydrazinyl-2-methoxymandelic acid
1806531-13-4 97%
1g
1,475.10 USD 2021-06-17

Additional information on 4-Hydrazinyl-2-methoxymandelic acid

Comprehensive Analysis of 4-Hydrazinyl-2-methoxymandelic acid (CAS No. 1806531-13-4): Properties, Applications, and Research Insights

4-Hydrazinyl-2-methoxymandelic acid (CAS No. 1806531-13-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the class of hydrazine derivatives and methoxy-substituted mandelic acids, which are increasingly studied for their potential in drug development and enzymatic studies. Researchers are particularly interested in its chelating properties and bioactive potential, making it a subject of ongoing investigations in medicinal chemistry.

The molecular structure of 4-Hydrazinyl-2-methoxymandelic acid combines a hydrazine functional group with a methoxymandelic acid backbone, creating opportunities for diverse chemical modifications. Recent publications highlight its role as a precursor compound in synthesizing more complex molecules for therapeutic applications. With growing interest in targeted drug delivery systems and small molecule therapeutics, this compound has emerged as a valuable building block in organic synthesis laboratories worldwide.

From a biochemical perspective, the hydrazinyl moiety in CAS 1806531-13-4 offers unique interaction capabilities with biological targets. Studies suggest potential applications in developing enzyme inhibitors and receptor modulators, particularly in metabolic pathways. The compound's solubility profile and stability characteristics make it suitable for various experimental conditions, a factor contributing to its growing popularity in research settings.

Current market trends show increasing demand for specialty chemicals like 4-Hydrazinyl-2-methoxymandelic acid, driven by expanding pharmaceutical R&D budgets. The compound's synthetic versatility aligns well with modern drug discovery approaches, including fragment-based drug design and combinatorial chemistry. Analytical techniques such as HPLC purification and mass spectrometry characterization are commonly employed to ensure the compound's purity and quality for research applications.

Environmental and safety considerations for handling 1806531-13-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended during experimental procedures. The compound's storage requirements typically involve protection from moisture and extreme temperatures to maintain stability.

Future research directions for 4-Hydrazinyl-2-methoxymandelic acid may explore its potential in bioconjugation chemistry and prodrug development. The scientific community continues to investigate novel derivatives based on this scaffold, particularly for addressing challenges in drug bioavailability and selective targeting. As computational chemistry tools advance, in silico modeling of this compound's interactions with biological systems may provide valuable insights for rational drug design.

For researchers sourcing CAS 1806531-13-4, quality verification through spectroscopic analysis (including NMR and IR spectroscopy) is essential. The compound's certificate of analysis should include detailed information about purity levels and impurity profiles. Current synthesis protocols emphasize green chemistry principles to optimize yield while minimizing environmental impact, reflecting broader trends in sustainable chemical production.

The pharmacological potential of 4-Hydrazinyl-2-methoxymandelic acid derivatives continues to be an active area of investigation. Recent patent literature suggests applications in developing metabolic disorder treatments and anti-inflammatory agents. The compound's structure-activity relationships are being systematically explored to identify optimal modifications for specific therapeutic targets, demonstrating the ongoing relevance of this chemical scaffold in biomedical research.

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